Cas no 2228551-48-0 (3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid)
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid
- 2228551-48-0
- EN300-1945927
-
- Inchi: 1S/C9H7ClF2O3/c10-6-3-5(1-2-7(6)13)9(11,12)4-8(14)15/h1-3,13H,4H2,(H,14,15)
- InChI Key: FENQIZAKQKXVFK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(CC(=O)O)(F)F)O
Computed Properties
- Exact Mass: 236.0051781g/mol
- Monoisotopic Mass: 236.0051781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1945927-0.05g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 0.05g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1945927-0.1g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 0.1g |
$1332.0 | 2023-09-17 | ||
| Enamine | EN300-1945927-0.25g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 0.25g |
$1393.0 | 2023-09-17 | ||
| Enamine | EN300-1945927-0.5g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 0.5g |
$1453.0 | 2023-09-17 | ||
| Enamine | EN300-1945927-1.0g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 1g |
$1515.0 | 2023-06-01 | ||
| Enamine | EN300-1945927-2.5g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 2.5g |
$2969.0 | 2023-09-17 | ||
| Enamine | EN300-1945927-5.0g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 5g |
$4391.0 | 2023-06-01 | ||
| Enamine | EN300-1945927-10.0g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 10g |
$6512.0 | 2023-06-01 | ||
| Enamine | EN300-1945927-1g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 1g |
$1515.0 | 2023-09-17 | ||
| Enamine | EN300-1945927-5g |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid |
2228551-48-0 | 5g |
$4391.0 | 2023-09-17 |
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid
Professional Introduction to 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic Acid (CAS No. 2228551-48-0)
3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid, with the CAS number 2228551-48-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of innovative therapeutic agents.
The molecular structure of 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid consists of a phenyl ring substituted with a chloro group at the 3-position and a hydroxyl group at the 4-position, coupled with a difluorinated propanoic acid moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity and potential interactions with biological targets.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both hydroxyl and chloro substituents on the aromatic ring suggests that this compound may exhibit inhibitory effects on various enzymes and receptors, making it a promising scaffold for drug discovery. Specifically, studies have indicated that such structural features are often associated with anti-inflammatory, antioxidant, and anticancer activities.
One of the most compelling aspects of 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid is its potential as a lead compound for further derivatization. The difluorinated propanoic acid side chain introduces additional metabolic stability, which is a crucial factor in drug design to ensure prolonged activity and reduced degradation in vivo. This feature has been increasingly recognized in the development of next-generation pharmaceuticals, where fluorinated compounds are valued for their enhanced bioavailability and pharmacokinetic profiles.
The hydroxyl group at the 4-position of the phenyl ring further enhances the compound's versatility. Hydroxyl-containing derivatives are well-known for their ability to form hydrogen bonds, which can be critical for binding affinity and specificity to biological targets. This property makes 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid an attractive candidate for designing molecules that interact with proteins or nucleic acids in a highly specific manner.
In academic research, this compound has been explored as a potential intermediate in synthesizing more complex molecules with tailored biological activities. The chloro group, located at the 3-position of the phenyl ring, provides a handle for further functionalization through various chemical reactions such as nucleophilic substitution or cross-coupling reactions. These transformations can be harnessed to create novel analogs with enhanced efficacy or improved selectivity against specific disease targets.
The difluoropropanoic acid moiety is another key feature that contributes to the unique profile of this compound. Fluorine atoms are known to influence both the electronic properties and metabolic stability of molecules. In particular, fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are desirable attributes in drug development. Recent studies have highlighted the role of fluorinated carboxylic acids as key components in designing drugs with improved pharmacokinetic properties.
The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in cancer progression and inflammation. Compounds like 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid, with their multifaceted structural features, are being investigated as potential candidates for such therapeutic applications. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation.
Beyond its potential therapeutic applications, this compound also holds promise in agrochemical research. The structural motifs present in 3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid, particularly the combination of hydroxyl and chloro substituents on an aromatic ring, are common features found in many agrochemicals designed to interact with biological targets in plants or pests. Further exploration of this compound could lead to novel agrochemical formulations with enhanced efficacy and environmental safety.
The synthesis of< strong > 2228551-48-0 has been optimized through multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modification of the molecular structure to explore new derivatives.
In conclusion, 2228551-48-0 represents a structurally intriguing compound with significant potential across multiple domains of chemical research. Its unique combination of functional groups—particularly the< em > hydroxyl group em > ,< em > chloro group em > ,and< em > difluoropropanoic acid moiety em > —makes it a versatile scaffold for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.
2228551-48-0 (3-(3-chloro-4-hydroxyphenyl)-3,3-difluoropropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)